2-Methyl-1,3-dioxoisoindoline-5-carboxylic acid
Overview
Description
2-Methyl-1,3-dioxoisoindoline-5-carboxylic acid, also known as MDCO-I, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Polymer Synthesis and Properties
2-Methyl-1,3-dioxoisoindoline-5-carboxylic acid plays a significant role in the synthesis of polymers. Research has shown its application in creating unsaturated polyamide-imides, which are known for their solubility in polar solvents and high thermal stability. These polymers, when crosslinked, exhibit increased thermal stability and insolubility even in highly polar solvents. Their swelling behavior and molecular weight between crosslinks have been studied, alongside X-ray diffraction and dielectric properties (Maiti & Ray, 1983).
Synthesis of Dicarboxylic Acids and Poly (Ester-Imide)
Another application includes the synthesis of dicarboxylic acids, which are crucial for the formation of poly (ester-imide). These compounds demonstrate excellent solubility in polar aprotic solutions and showcase superior thermal stability. The study of these materials involves the use of FTIR, 1HNMR, and TGA techniques (Kamel, Mutar, & Khlewee, 2019).
Molecular Docking and Anti-Inflammatory Agents
This compound derivatives have been synthesized and evaluated for their anti-inflammatory properties. The study involved molecular docking to understand the binding affinity towards human serum albumin, revealing promising anti-inflammatory activity in both in vitro and in vivo models (Nikalje, Hirani, & Nawle, 2015).
Antiepileptic Activity of Phthalimide Derivatives
The compound's derivatives have also been explored for their antiepileptic activity. The study includes the synthesis of N-aryl-2-(1,3-dioxoisoindolin-2-yl)-3-phenylpropanamides derivatives, with subsequent testing for antiepileptic activity. The results indicated significant activity, suggesting the potential of these compounds in medical research (Asadollahi et al., 2019).
Properties
IUPAC Name |
2-methyl-1,3-dioxoisoindole-5-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO4/c1-11-8(12)6-3-2-5(10(14)15)4-7(6)9(11)13/h2-4H,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNOGAXDCJSTIRH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10358266 | |
Record name | 2-methyl-1,3-dioxoisoindoline-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10358266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
42710-39-4 | |
Record name | 2-methyl-1,3-dioxoisoindoline-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10358266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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